Elliotinol

• Molecular Formula: C20H32O
• Molecular Weight: 288.5 g/mol
• InChI: InChI=1S/C20H32O/c1-6-15(2)8-10-17-16(3)9-11-18-19(4,14-21)12-7-13-20(17,18)5/h6,8,17-18,21H,1,3,7,9-14H2,2,4-5H3/b15-8+/t17-,18-,19+,20+/m0/s1
• InChIKey: KDNYVXLYMQKQHH-OCHVYMGISA-N

Elliotinol (trans-Communol) for Research Procurement: Baseline Identity and Classification

Elliotinol, also known as trans-Communol or (+)-Elliotinol (CAS: 10178-31-1), is a labdane-type diterpenoid alcohol with the molecular formula C20H32O and a molecular weight of 288.47 g/mol [1]. It is a naturally occurring compound isolated from various plant sources including Pinus species (Pinaceae), Salvia cinnabarina, Fritillaria thunbergii, and Chamaecyparis formosensis . Elliotinol serves as a reference standard in natural product research and is characterized by a decahydronaphthalene core structure with a characteristic labdane skeleton [1]. The compound exhibits a calculated LogP of 6.714 and a topological polar surface area (TPSA) of 20.20 Ų, indicating significant lipophilicity [2].

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Negative control for labdane diterpenoid SAR studies

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High-purity reference standard for botanical extract analysis

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Lipophilic scaffold for semi-synthetic derivatization

• [1] Bustos-Brito C, et al. Structural Elucidation of Malonylcommunol and 6β-Hydroxy-trans-communic Acid, Two Undescribed Diterpenes from Salvia cinnabarina. First Examples of Labdane Diterpenoids from a Mexican Salvia Species. Molecules. 2020;25(8):1808. View Source
• [2] Plantaedb. Elliotinol Physical and Chemical Properties. View Source

Elliotinol Procurement: Why Substitution with Generic Labdane Diterpenoids Carries Experimental Risk

Substituting Elliotinol with another labdane diterpenoid based solely on structural class similarity is not scientifically valid. Labdane diterpenoids exhibit a broad spectrum of biological activities—including cytotoxic, antibacterial, antifungal, anti-inflammatory, and enzyme-modulating effects—but these properties are highly sensitive to specific substitution patterns on the decalin core [1]. Minor modifications, such as oxidation state at C-19, the presence of a malonyl group, or additional hydroxylation (e.g., 6β-hydroxy), can profoundly alter activity profiles. For instance, while trans-communic acid (the C-19 carboxylic acid analog) exhibits significant α-glucosidase inhibition, Elliotinol (the C-19 alcohol) does not share this activity in the same assay system [2]. Therefore, generic substitution introduces uncontrolled variables that compromise experimental reproducibility and data interpretation in structure-activity relationship (SAR) studies.

Activity mismatch

Labdane analogs with C-19 carboxylic acid may exhibit enzyme inhibition or anti-inflammatory activity not shared by Elliotinol.

Physicochemical profile

More polar oxidized/malonylated analogs differ in LogP and solubility, potentially shifting assay partitioning behavior.

• [1] Frija LMT, et al. Labdane-type diterpenes: Chemistry and biological activity. In: Studies in Natural Products Chemistry. 2011;35:133-178. View Source
• [2] Bustos-Brito C, et al. Structural Elucidation of Malonylcommunol and 6β-Hydroxy-trans-communic Acid, Two Undescribed Diterpenes from Salvia cinnabarina. First Examples of Labdane Diterpenoids from a Mexican Salvia Species. Molecules. 2020;25(8):1808. View Source

Elliotinol: Quantifiable Differentiation and Comparative Evidence for Informed Procurement

Elliotinol Lacks Anti-Inflammatory Activity in TPA-Induced Edema Model

In a direct comparative study of labdane diterpenoids isolated from Salvia cinnabarina, Elliotinol (trans-communol, compound 4) exhibited no detectable anti-inflammatory activity in the 12-O-tetradecanoylphorbol-13-acetate (TPA)-induced mouse ear edema model. In contrast, structurally related labdane diterpenoids such as malonylcommunol (compound 1) and 6β-hydroxy-trans-communic acid (compound 2) showed significant inhibition, while trans-communic acid (compound 3) demonstrated moderate activity [1]. This absence of activity in a standard in vivo inflammation model distinguishes Elliotinol from its more oxidized or esterified analogs.

TPA-induced edema

Head-to-head

No significant activity

Supports negative-control selection for inflammation model studies

Reported inactive vs. active malonylcommunol and 6β-hydroxy-trans-communic acid

Evidence Dimension	Anti-inflammatory activity (in vivo)
Target Compound Data	No significant activity
Comparator Or Baseline	Malonylcommunol (significant), 6β-hydroxy-trans-communic acid (significant), trans-communic acid (moderate)
Quantified Difference	Qualitative: Active vs. Inactive
Conditions	TPA-induced mouse ear edema model

Why This Matters

This negative result provides a crucial baseline for researchers seeking a labdane diterpenoid scaffold devoid of confounding anti-inflammatory effects, enabling cleaner interpretation in assays where inflammation modulation is undesirable.

• [1] Bustos-Brito C, et al. Structural Elucidation of Malonylcommunol and 6β-Hydroxy-trans-communic Acid, Two Undescribed Diterpenes from Salvia cinnabarina. First Examples of Labdane Diterpenoids from a Mexican Salvia Species. Molecules. 2020;25(8):1808. View Source

Elliotinol Does Not Inhibit Yeast α-Glucosidase, Unlike Structurally Related Analogs

When assayed for α-glucosidase inhibitory activity, Elliotinol (trans-communol, compound 4) demonstrated no significant inhibition. In contrast, malonylcommunol (compound 1) and trans-communic acid (compound 3) exhibited significant inhibition, with 6β-hydroxy-trans-communic acid (compound 2) showing moderate activity in the same yeast α-glucosidase assay [1]. This differential activity highlights the critical importance of the C-19 functional group (alcohol vs. acid) for enzyme inhibition within the labdane scaffold.

Yeast α-glucosidase

Head-to-head

No significant inhibition

Supports inactive baseline for enzyme modulation SAR

Active analogs: malonylcommunol, trans-communic acid

Evidence Dimension	Yeast α-glucosidase inhibition
Target Compound Data	No significant inhibition
Comparator Or Baseline	Malonylcommunol (significant), trans-communic acid (significant), 6β-hydroxy-trans-communic acid (moderate)
Quantified Difference	Qualitative: Active vs. Inactive
Conditions	Yeast α-glucosidase in vitro assay

Why This Matters

This evidence guides researchers studying metabolic enzyme modulation to select appropriate labdane analogs, as Elliotinol serves as an inactive control compound for SAR studies targeting α-glucosidase.

• [1] Bustos-Brito C, et al. Structural Elucidation of Malonylcommunol and 6β-Hydroxy-trans-communic Acid, Two Undescribed Diterpenes from Salvia cinnabarina. First Examples of Labdane Diterpenoids from a Mexican Salvia Species. Molecules. 2020;25(8):1808. View Source

Elliotinol Exhibits High Lipophilicity (LogP 6.714) Relative to More Polar Labdane Analogs

Elliotinol has a calculated XLogP value of 6.714 , reflecting its high lipophilicity due to the unsubstituted labdane hydrocarbon skeleton bearing only a single primary alcohol group. In comparison, more polar labdane analogs such as malonylcommunol (containing a malonyl ester) and 6β-hydroxy-trans-communic acid (containing an additional hydroxyl and a carboxylic acid) have significantly lower predicted LogP values [1]. This physicochemical distinction directly impacts solubility, membrane permeability, and chromatographic behavior.

Lipophilicity

Data to verify

XLogP 6.714

High lipophilicity informs organic solvent selection

Calculated value; more polar than oxidized analogs

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP = 6.714
Comparator Or Baseline	Malonylcommunol (lower, not quantified); 6β-hydroxy-trans-communic acid (lower, not quantified)
Quantified Difference	Relative difference: Elliotinol more lipophilic than oxidized/malonylated analogs
Conditions	Calculated XLogP value

Why This Matters

High lipophilicity informs solvent selection (e.g., DMSO, chloroform), storage conditions, and experimental design in cell-based assays, where compound partitioning can influence apparent activity.

• [1] Bustos-Brito C, et al. Structural Elucidation of Malonylcommunol and 6β-Hydroxy-trans-communic Acid, Two Undescribed Diterpenes from Salvia cinnabarina. First Examples of Labdane Diterpenoids from a Mexican Salvia Species. Molecules. 2020;25(8):1808. View Source

Elliotinol is Commercially Available as a High-Purity (≥98% HPLC) Reference Standard

Elliotinol is supplied by multiple vendors as a reference standard with purity certified at ≥98% by HPLC, accompanied by NMR and MS verification [1] . In contrast, many less-studied labdane diterpenoids are only available as crude isolates or with lower purity specifications (e.g., 60-95%), which can introduce variability in biological assays. The high purity specification ensures batch-to-batch consistency and reliable quantification in analytical applications.

Purity specification

Supplier specification

≥98% HPLC

Supports analytical quantification and method validation

NMR and MS verified; CoA review advised

Evidence Dimension	Commercial purity specification
Target Compound Data	HPLC ≥98%
Comparator Or Baseline	Less-common labdane diterpenoids (variable purity, often ≤95%)
Quantified Difference	≥3% absolute purity difference; consistency advantage
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

For quantitative analysis (e.g., calibration curves, method validation), higher and more consistent purity directly translates to reduced uncertainty and improved assay reproducibility.

• [1] BioCrick. High Purity Elliotinol (CAS:10178-31-1) Product Information. View Source

Elliotinol Demonstrates Solubility in DMSO (≥20 mg/mL) and Organic Solvents

Elliotinol is soluble in DMSO at a concentration of at least 20 mg/mL, as well as in chloroform, dichloromethane, ethyl acetate, and acetone [1]. This solubility profile is consistent with its high LogP and facilitates its use in standard in vitro assays. In comparison, more polar labdane analogs like malonylcommunol and 6β-hydroxy-trans-communic acid may exhibit different solubility characteristics, potentially requiring alternative solvent systems for biological testing.

Solubility

Supplier data

≥20 mg/mL (DMSO)

Supports stock solution preparation for in vitro assays

Also soluble in chloroform, ethyl acetate, acetone

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥20 mg/mL
Comparator Or Baseline	Polar labdane analogs (solubility data not reported, inferred to differ based on LogP)
Quantified Difference	Not directly quantified; inferred from LogP difference
Conditions	Vendor-reported solubility

Why This Matters

Predictable solubility in DMSO and organic solvents simplifies stock solution preparation and ensures consistent compound delivery in cell-based and biochemical assays, reducing experimental variability.

• [1] BioCrick. High Purity Elliotinol (CAS:10178-31-1) Product Information. View Source

Elliotinol Serves as a Well-Defined Negative Control in Labdane Diterpenoid SAR Studies

Given its lack of activity in both α-glucosidase inhibition and TPA-induced edema assays, while active analogs (malonylcommunol, trans-communic acid, 6β-hydroxy-trans-communic acid) demonstrate clear pharmacological effects, Elliotinol provides a valuable negative control for SAR investigations within the labdane diterpenoid class [1]. This allows researchers to isolate the contribution of specific functional groups (e.g., C-19 carboxylic acid vs. alcohol) to observed biological activities.

SAR negative control

Context-dependent

Inactive in two standard assays

Provides structurally defined inactive baseline for labdane SAR

Compare with active C-19 acid/malonyl analogs

Evidence Dimension	Utility as SAR negative control
Target Compound Data	Inactive in α-glucosidase and TPA edema assays
Comparator Or Baseline	Active labdane analogs (malonylcommunol, trans-communic acid)
Quantified Difference	Qualitative: Inactive vs. Active
Conditions	Parallel in vitro and in vivo assays

Why This Matters

Access to a structurally defined, commercially available negative control is essential for rigorous SAR studies, enabling unambiguous attribution of activity to specific molecular features rather than to the labdane scaffold itself.

• [1] Bustos-Brito C, et al. Structural Elucidation of Malonylcommunol and 6β-Hydroxy-trans-communic Acid, Two Undescribed Diterpenes from Salvia cinnabarina. First Examples of Labdane Diterpenoids from a Mexican Salvia Species. Molecules. 2020;25(8):1808. View Source

Elliotinol Application Scenarios: Where Its Specific Profile Delivers Value

As a Negative Control in Labdane Diterpenoid α-Glucosidase Inhibition Assays

Researchers investigating the antidiabetic potential of labdane diterpenoids can utilize Elliotinol as a structurally similar yet inactive control. Its lack of α-glucosidase inhibition, confirmed against active analogs like malonylcommunol and trans-communic acid [1], ensures that observed activity in test compounds is not an artifact of the core labdane skeleton.

As a Reference Standard in HPLC Method Development for Pinus and Salvia Extracts

Elliotinol is a well-characterized, naturally occurring diterpenoid found in Pinus species and Salvia cinnabarina . Its high commercial purity (HPLC ≥98%) and availability as a certified reference standard [2] make it suitable for developing and validating HPLC methods for the quantification of labdane diterpenoids in complex botanical matrices.

As a Scaffold for Synthetic Derivatization to Explore Labdane SAR

The unadorned labdane skeleton of Elliotinol, featuring a single primary alcohol at C-19, provides a versatile starting material for semi-synthetic modification. Its high lipophilicity (LogP 6.714) and solubility in organic solvents facilitate chemical transformations aimed at introducing functional groups (e.g., oxidation to the carboxylic acid, esterification, or hydroxylation) to generate analog libraries for biological screening.

As a Baseline Compound in Anti-Inflammatory Screening Panels

In assays designed to identify novel anti-inflammatory agents from natural sources, Elliotinol can serve as a negative control due to its demonstrated lack of activity in the TPA-induced mouse ear edema model [1]. This allows researchers to differentiate between compounds with genuine anti-inflammatory potential and those that are inert, thereby improving assay specificity.

Application

Selection Property

Validation Focus

Negative control in α-glucosidase SAR

Confirmed inactive in yeast α-glucosidase assay

Verify lack of enzyme inhibition under assay conditions

HPLC reference standard for botanical extracts

High-purity certified reference material

Review CoA, chromatographic suitability and retention time

Synthetic scaffold for labdane derivatization

Lipophilic diterpene with single primary alcohol

Confirm solubility in reaction solvents and functional group tolerance

Baseline compound in anti-inflammatory screens

Inactive in TPA-induced edema model

Confirm inactivity in target inflammation assay

• [1] Bustos-Brito C, et al. Structural Elucidation of Malonylcommunol and 6β-Hydroxy-trans-communic Acid, Two Undescribed Diterpenes from Salvia cinnabarina. First Examples of Labdane Diterpenoids from a Mexican Salvia Species. Molecules. 2020;25(8):1808. View Source
• [2] BioCrick. High Purity Elliotinol (CAS:10178-31-1) Product Information. View Source